Cas no 897457-18-0 (N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide)

N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
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- N'-(1,3-benzodioxol-5-yl)-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]oxamide
- N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide
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- Inchi: 1S/C20H18N4O4S/c25-18(19(26)23-14-6-7-16-17(10-14)28-12-27-16)21-8-9-29-20-22-11-15(24-20)13-4-2-1-3-5-13/h1-7,10-11H,8-9,12H2,(H,21,25)(H,22,24)(H,23,26)
- InChI Key: ULCJBZQJIJRLEQ-UHFFFAOYSA-N
- SMILES: C(NCCSC1NC(C2=CC=CC=C2)=CN=1)(=O)C(NC1=CC=C2OCOC2=C1)=O
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2605-0349-25mg |
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide |
897457-18-0 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2605-0349-4mg |
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide |
897457-18-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2605-0349-40mg |
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide |
897457-18-0 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2605-0349-5mg |
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide |
897457-18-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2605-0349-100mg |
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide |
897457-18-0 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2605-0349-3mg |
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide |
897457-18-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2605-0349-5μmol |
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide |
897457-18-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2605-0349-2mg |
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide |
897457-18-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2605-0349-2μmol |
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide |
897457-18-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2605-0349-20μmol |
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-[(4-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl}ethanediamide |
897457-18-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 |
N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide Related Literature
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1. Synthesis of Bax(Bi0.5Na0.5)1−xTiO3 perovskite mesocrystals via a solvothermal topochemical process†Wenxiong Zhang,Yan Wang,Dengwei Hu,Xingang Kong,Shinobu Uemura,Takafumi Kusunose CrystEngComm, 2019,21, 3854-3862
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Ján Matyašovský,Tobias Stopka,Bogdan R. Brutiu,Alexandre Pinto,Martina Drescher,Nuno Maulide Chem. Sci., 2021,12, 7770-7774
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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Eun Ji Park,Jong Ki Sim,Myung-Geun Jeong,Hyun Ook Seo,Young Dok Kim RSC Adv., 2013,3, 12571-12576
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Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
Additional information on N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide
Comprehensive Overview of N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide (CAS No. 897457-18-0)
In the realm of organic chemistry and pharmaceutical research, N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide (CAS No. 897457-18-0) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience in research papers, belongs to a class of heterocyclic compounds that integrate benzodioxole and imidazole moieties. Its molecular architecture makes it a subject of interest for scientists exploring bioactive molecules, drug discovery, and medicinal chemistry.
The compound's CAS No. 897457-18-0 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial settings. Researchers frequently search for "benzodioxole derivatives" or "imidazole-based sulfanyl compounds" to uncover its synthesis pathways and biological activities. Recent trends in AI-driven drug design have further amplified interest in such molecules, as computational models predict their interactions with biological targets like enzyme inhibitors or receptor modulators.
One of the standout features of N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide is its dual-functional group design. The benzodioxole ring is known for its role in enhancing metabolic stability, while the imidazole-thioether linkage offers versatility in binding to metal ions or proteins. This combination aligns with current green chemistry initiatives, as researchers seek sustainable synthetic routes for complex molecules.
In the context of user-searched queries, questions like "What are the applications of benzodioxole-imidazole hybrids?" or "How to synthesize CAS 897457-18-0?" dominate online forums. Addressing these, studies suggest potential roles in anti-inflammatory or neuroprotective agents, though clinical validation remains ongoing. The compound's structure-activity relationship (SAR) is a hot topic, with computational tools like molecular docking aiding hypothesis generation.
From an SEO-optimized perspective, incorporating keywords such as "benzodioxole-imidazole conjugate" or "ethanediamide derivatives" enhances visibility. The scientific community also values discussions on scalable synthesis and purification techniques, which are frequently searched alongside this CAS number. Notably, the compound's sulfanyl-ethyl bridge has sparked debates on its role in improving oral bioavailability, a key concern in pharmacokinetics.
Environmental and regulatory compliance aspects are equally pivotal. While not classified as hazardous, its handling demands standard laboratory safety protocols. Researchers emphasize waste minimization during synthesis, resonating with broader ESG (Environmental, Social, and Governance) trends in chemical industries.
In summary, N'-(2H-1,3-benzodioxol-5-yl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide exemplifies the intersection of innovative chemistry and applied research. Its multifaceted properties continue to inspire studies across material science, pharmacology, and catalysis, making it a staple in modern chemical discourse.
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